6-Cyclohexyl-6-oxohexanoic acid
Overview
Description
6-Cyclohexyl-6-oxohexanoic acid is a compound with the molecular formula C12H20O3 . It has a molecular weight of 212.28 g/mol . The IUPAC name for this compound is 6-cyclohexyl-6-oxohexanoic acid .
Molecular Structure Analysis
The molecular structure of 6-Cyclohexyl-6-oxohexanoic acid can be represented by the InChI string:InChI=1S/C12H20O3/c13-11(8-4-5-9-12(14)15)10-6-2-1-3-7-10/h10H,1-9H2,(H,14,15) . The Canonical SMILES representation is C1CCC(CC1)C(=O)CCCCC(=O)O . Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Cyclohexyl-6-oxohexanoic acid include a molecular weight of 212.28 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 6 . The exact mass is 212.14124450 g/mol and the monoisotopic mass is also 212.14124450 g/mol . The topological polar surface area is 54.4 Ų .Scientific Research Applications
Enzymatic Production
An enzymatic method for the production of 6-oxohexanoic acid from 6-aminohexanoic acid has been developed . This method uses an ω-amino group-oxidizing enzyme (ω-AOX) from Phialemonium sp. AIU 274 . This method is significant because it provides a safer and more cost-effective way to produce 6-oxohexanoic acid .
Synthesis of Functionalized Poly (ε-caprolactone) (PCL)
6-Oxohexanoic acid is a promising candidate as a raw material for the synthesis of functionalized PCLs with tunable properties . These substituted PCLs exhibit tunable crystallinity, hydrophilicity, biodegradation, bioadhesion, and mechanical properties .
Enzymatic Synthesis of Nylon Precursors
6-Oxohexanoic acid can be used in the enzymatic synthesis of nylon precursors . An enzymatic interconversion of 6-aminocaproic acid and adipic acid can provide a convenient and eco-friendly biosynthetic route to each of the precursors .
Pharmaceutical Applications
6-Aminocaproic acid, which can be converted to 6-oxohexanoic acid, is a precursor for antifibrinolytic drugs . This highlights the potential of 6-oxohexanoic acid in pharmaceutical applications.
Solvent Industry
Adipic acid, which can be produced from 6-oxohexanoic acid, is a key value-added chemical precursor in the solvent industry .
Polyamide Industry
Both 6-aminocaproic acid and adipic acid, which can be interconverted with 6-oxohexanoic acid, are key value-added chemical precursors in the polyamide industry, including nylon-6, and nylon-6,6 .
Formation of Carboxylic Acids and Their Anhydrides
6-Oxohexanoic acid can be oxidized at the C(5)-H bonds to form 5-oxopentanoic and glutaric acids . This process is significant in the formation of carboxylic acids and their anhydrides .
Production of Cyclohexyl Esters
The transacylation of the initially formed anhydrides with carboxylic acids leads to mixed anhydrides, and their alcoholysis by cyclohexanol affords all cyclohexyl esters of mono- and dicarboxylic acids . This highlights the potential of 6-oxohexanoic acid in the production of cyclohexyl esters .
properties
IUPAC Name |
6-cyclohexyl-6-oxohexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O3/c13-11(8-4-5-9-12(14)15)10-6-2-1-3-7-10/h10H,1-9H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITWAGYWPYYIURG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60339707 |
Source
|
| Record name | 6-Cyclohexyl-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60339707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclohexyl-6-oxohexanoic acid | |
CAS RN |
20606-25-1 |
Source
|
| Record name | 6-Cyclohexyl-6-oxohexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60339707 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-Oxaspiro[2.5]octane-2-carbonitrile](/img/structure/B1296545.png)
